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For Researchers, Scientists, and Drug Development Professionals

Abstract
Sporogen AO-1, a sesquiterpenoid fungal metabolite, has garnered significant interest within

the scientific community due to its diverse and potent biological activities. This technical guide

provides a comprehensive overview of Sporogen AO-1, encompassing its chemical and

physical properties, and detailed summaries of its known biological effects, including cytotoxic,

anti-HIV, antifungal, and antimalarial activities. This document consolidates key quantitative

data into structured tables for ease of reference and outlines detailed experimental protocols

for the primary biological assays. Furthermore, it presents visual representations of the

proposed signaling pathway for its anti-HIV activity and its mechanism of action as a translation

inhibitor to facilitate a deeper understanding of its molecular interactions.

Chemical and Physical Properties
Sporogen AO-1, also known by synonyms such as (+)-Sporogen-AO 1 and (+)-13-

Deoxyphomenone, is a natural product originally isolated from Aspergillus oryzae and

subsequently found in other fungi like Penicillium species.[1][2] It is characterized as a white,

amorphous solid with the molecular formula C₁₅H₂₀O₃ and a molecular weight of 248.32 g/mol .

[3][4]

Table 1: Physicochemical Properties of Sporogen AO-1
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Property Value Reference(s)

CAS Number 88418-12-6

Molecular Formula C₁₅H₂₀O₃ [4]

Molecular Weight 248.32 g/mol [3][4]

IUPAC Name

(1aR,6R,7R,7aR,7bR)-6-

hydroxy-7,7a-dimethyl-1a-

(prop-1-en-2-yl)-5,6,7,7b-

tetrahydro-4H-naphtho[1,2-

b]oxiren-2-one

[2]

Appearance White, amorphous solid

Solubility
Soluble in Dichloromethane,

DMSO, Ethanol, Methanol
[1][5]
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Biological Activity and Quantitative Data
Sporogen AO-1 exhibits a broad spectrum of biological activities, making it a compound of

interest for drug development. Its effects have been quantified against various cancer cell lines,

HIV-1, a pathogenic fungus, and the malaria parasite.

Table 2: Summary of Biological Activities of Sporogen AO-1
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Activity Target Metric Value Reference(s)

Cytotoxicity
HeLa (Cervical

Cancer)
IC₅₀ 8.3 µM [5][6]

KB (Oral

Epidermoid

Carcinoma)

IC₅₀ 9 µM [5][6]

NCI-H187 (Small

Cell Lung

Cancer)

IC₅₀ 5.1 µM [5][6]

Anti-HIV
HIV-1 Tat

Transactivation
IC₅₀ 15.8 µM [5][6]

Antifungal Candida albicans MIC 4 mM [5][6]

Antimalarial
Plasmodium

falciparum
IC₅₀ 1.53 µM [7]

Mechanisms of Action and Signaling Pathways
Inhibition of HIV-1 Tat Transactivation
The inhibitory effect of Sporogen AO-1 on HIV-1 Tat-mediated transactivation is proposed to

occur through the modulation of the PI3K/Akt/p300 signaling pathway. The HIV-1 Tat protein is

crucial for viral replication, as it enhances the transcription of the viral genome. This process is

regulated by cellular factors, including the histone acetyltransferase p300, whose stability is

influenced by the Akt signaling pathway. It is hypothesized that Sporogen AO-1 may interfere

with this pathway, leading to a reduction in Tat-mediated transcription.

Host Cell

Sporogen AO-1 PI3KInhibits AktActivates p300Stabilizes HIV-1 Tat

Acetylation
(co-activation) HIV-1 LTRBinds to TAR RNA Viral TranscriptionInitiates
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Click to download full resolution via product page

HIV-1 Tat Transactivation Inhibition Pathway.

Cytotoxicity via Inhibition of Eukaryotic Translation
Elongation
A primary mechanism contributing to the cytotoxic effects of Sporogen AO-1 is its ability to

inhibit eukaryotic translation elongation.[5] This process is fundamental for protein synthesis in

all eukaryotic cells. By targeting the elongation phase, Sporogen AO-1 disrupts the cellular

machinery responsible for building proteins, leading to cell death. This non-specific inhibition of

a crucial cellular process likely accounts for its broad cytotoxic activity against different cancer

cell lines.

Mechanism of Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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